Cas no 78449-68-0 (1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-)
78449-68-0 structure
Product Name:1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-
CAS No:78449-68-0
MF:C7H10N2O2
MW:154.166501522064
CID:553151
PubChem ID:12685486
Update Time:2025-04-19
1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-
- 1H-Imidazole-5-carboxylicacid,1-ethyl-4-methyl-(9CI)
- 1-ethyl-4-methyl-1H-Imidazole-5-carboxylic acid
- 3-ethyl-5-methylimidazole-4-carboxylic acid
- 78449-68-0
- DTXSID20506852
- SCHEMBL7987138
-
- Inchi: 1S/C7H10N2O2/c1-3-9-4-8-5(2)6(9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
- InChI Key: IVRLKXWMRLCMPV-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)N=CN1CC)=O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.23
1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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